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Cat. No.: B042812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Radical-initiated thiol-ene "click" chemistry has emerged as a robust and versatile tool for the

efficient formation of carbon-sulfur bonds. This reaction proceeds via a free-radical mechanism,

offering high yields, stereoselectivity, and tolerance to a wide range of functional groups.[1][2]

Its applications are extensive, spanning polymer synthesis, surface patterning, dendrimer

construction, and bioconjugation, making it a valuable methodology in materials science and

drug development.[3][4][5]

These application notes provide detailed experimental setups and protocols for conducting

radical-initiated thiol-ene reactions, with a focus on both photoinitiated and thermally initiated

methods.

Reaction Mechanism and Workflow
The radical-initiated thiol-ene reaction proceeds through a stepwise mechanism involving

initiation, propagation, and termination steps. The overall workflow for a typical experiment is

also outlined below.

Caption: Radical-initiated thiol-ene reaction mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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